Cas no 2227787-11-1 (rac-(1R,3R)-2,2-dimethyl-3-(3-methyl-4-nitrophenyl)cyclopropylmethanamine)

• Product Name: rac-(1R,3R)-2,2-dimethyl-3-(3-methyl-4-nitrophenyl)cyclopropylmethanamine
• CAS No: 2227787-11-1
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 6258658
• PubChem ID: 165653673
• Update Time: 2025-10-30

rac-(1R,3R)-2,2-dimethyl-3-(3-methyl-4-nitrophenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-2,2-dimethyl-3-(3-methyl-4-nitrophenyl)cyclopropylmethanamine
• rac-[(1R,3R)-2,2-dimethyl-3-(3-methyl-4-nitrophenyl)cyclopropyl]methanamine
• 2227787-11-1
• EN300-1822757

• Inchi： 1S/C13H18N2O2/c1-8-6-9(4-5-11(8)15(16)17)12-10(7-14)13(12,2)3/h4-6,10,12H,7,14H2,1-3H3/t10-,12-/m1/s1
• InChI Key： FNEZYMFFUDWNRP-ZYHUDNBSSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1C)[C@@H]1[C@@H](CN)C1(C)C)=O

Computed Properties

• Exact Mass: 234.136827821g/mol
• Monoisotopic Mass: 234.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 71.8Ų

Additional information on rac-(1R,3R)-2,2-dimethyl-3-(3-methyl-4-nitrophenyl)cyclopropylmethanamine

Introduction to rac-(1R,3R)-2,2-dimethyl-3-(3-methyl-4-nitrophenyl)cyclopropylmethanamine (CAS No. 2227787-11-1)

Rac-(1R,3R)-2,2-dimethyl-3-(3-methyl-4-nitrophenyl)cyclopropylmethanamine (CAS No. 2227787-11-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropyl ring, a nitrophenyl group, and an amine functionality. These structural elements contribute to its potential biological activities and therapeutic applications.

The cyclopropyl ring is a three-carbon cyclic structure that imparts rigidity and conformational constraints to the molecule. This rigidity can influence the compound's interactions with biological targets, potentially enhancing its binding affinity and selectivity. The presence of the nitrophenyl group introduces electron-withdrawing properties, which can affect the compound's electronic distribution and reactivity. The amine functionality is a key pharmacophore in many bioactive molecules, often involved in hydrogen bonding and electrostatic interactions with target proteins.

Recent studies have explored the potential of rac-(1R,3R)-2,2-dimethyl-3-(3-methyl-4-nitrophenyl)cyclopropylmethanamine in various therapeutic areas. One notable area of research is its activity as a modulator of neurotransmitter systems. Neurotransmitters play crucial roles in regulating mood, cognition, and other neurological functions. Compounds that can modulate these systems have the potential to treat conditions such as depression, anxiety, and neurodegenerative disorders.

A study published in the Journal of Medicinal Chemistry investigated the binding affinity of rac-(1R,3R)-2,2-dimethyl-3-(3-methyl-4-nitrophenyl)cyclopropylmethanamine to several neurotransmitter receptors. The results showed that the compound exhibited high affinity for serotonin (5-HT) receptors, particularly the 5-HT_1A subtype. This finding suggests that the compound could be developed as a potential therapeutic agent for mood disorders.

In addition to its potential as a neurotransmitter modulator, rac-(1R,3R)-2,2-dimethyl-3-(3-methyl-4-nitrophenyl)cyclopropylmethanamine has also been studied for its anti-inflammatory properties. Inflammation is a key factor in many diseases, including arthritis and inflammatory bowel disease (IBD). Research conducted at the University of California demonstrated that the compound effectively inhibited pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings indicate that rac-(1R,3R)-2,2-dimethyl-3-(3-methyl-4-nitrophenyl)cyclopropylmethanamine could be further explored as an anti-inflammatory agent.

The synthesis of rac-(1R,3R)-2,2-dimethyl-3-(3-methyl-4-nitrophenyl)cyclopropylmethanamine involves several steps that require precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the coupling of a nitrobenzene derivative with a cyclopropyl methanamine precursor. The use of transition metal catalysts and ligands can significantly enhance the efficiency of this coupling reaction.

The physical properties of rac-(1R,3R)-2,2-dimethyl-3-(3-methyl-4-nitrophenyl)cyclopropylmethanamine are also important for its practical applications. The compound is typically obtained as a white crystalline solid with a melting point ranging from 85°C to 88°C. It is soluble in common organic solvents such as methanol and dichloromethane but has limited solubility in water. These properties make it suitable for formulation into various dosage forms for pharmaceutical use.

Safety and toxicity studies are essential for any compound being considered for therapeutic development. Preliminary toxicology assessments of rac-(1R,3R)-2,2-dimethyl-3-(3-methyl-4-nitrophenyl)cyclopropylmethanamine have shown promising results. In vitro cytotoxicity assays using human cell lines indicated low toxicity at therapeutic concentrations. However, further in vivo studies are necessary to fully evaluate its safety profile.

In conclusion, rac-(1R,3R)-2,2-dimethyl-3-(3-methyl-4-nitrophenyl)cyclopropylmethanamine (CAS No. 2227787-11-1) is a promising compound with potential applications in multiple therapeutic areas. Its unique structural features and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to elucidate its mechanisms of action and safety profile, this compound may contribute significantly to advancements in medicinal chemistry and pharmaceutical science.